Cas no 633279-55-7 (1-methylpiperidin-4-yl 2-oxo-2H-chromene-3-carboxylate)

• Product Name: 1-methylpiperidin-4-yl 2-oxo-2H-chromene-3-carboxylate
• CAS No: 633279-55-7
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 5362061
• Update Time: 2025-06-28

1-methylpiperidin-4-yl 2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1-methylpiperidin-4-yl) 2-oxochromene-3-carboxylate
• 1-methylpiperidin-4-yl 2-oxo-2H-chromene-3-carboxylate

• Inchi： 1S/C16H17NO4/c1-17-8-6-12(7-9-17)20-15(18)13-10-11-4-2-3-5-14(11)21-16(13)19/h2-5,10,12H,6-9H2,1H3
• InChI Key： SPPHFSZMEVVSEF-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(OC1CCN(C)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 1-methylpiperidin-4-yl 2-oxo-2H-chromene-3-carboxylate

Introduction to 1-Methylpiperidin-4-yl 2-Oxo-2H-Chromene-3-Carboxylate (CAS No. 633279-55-7)

1-Methylpiperidin-4-yl 2-oxo-2H-chromene-3-carboxylate (CAS No. 633279-55-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 1-methylpiperidin-4-yl 2-oxo-2H-chromene-3-carboxylate consists of a chromenone core linked to a piperidine ring through an ester linkage. The presence of the methyl group on the piperidine ring and the oxo group on the chromenone core contributes to its stability and biological activity. Recent studies have highlighted the importance of these structural features in modulating the compound's pharmacological properties.

In terms of synthesis, 1-methylpiperidin-4-yl 2-oxo-2H-chromene-3-carboxylate can be prepared through a multi-step process involving the condensation of appropriate precursors followed by esterification. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production in both research and industrial settings.

One of the key areas of research involving 1-methylpiperidin-4-yl 2-oxo-2H-chromene-3-carboxylate is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-methylpiperidin-4-yl 2-oxo-2H-chromene-3-carboxylate has also demonstrated significant anti-cancer activity. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

In addition to its direct effects on cancer cells, 1-methylpiperidin-4-yl 2-oxo-2H-chromene-3-carboxylate has been shown to enhance the efficacy of existing chemotherapeutic agents by sensitizing cancer cells to treatment. This synergistic effect could potentially reduce the required doses of conventional drugs, thereby minimizing side effects and improving patient outcomes.

The neuroprotective properties of 1-methylpiperidin-4-yl 2-oxo-2H-chromene-3-carboxylate have also been explored in recent studies. In animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, this compound has been found to protect neurons from oxidative stress and prevent the aggregation of toxic proteins. These findings suggest that it may have therapeutic potential in treating neurodegenerative disorders.

To further understand the mechanisms underlying the biological activities of 1-methylpiperidin-4-yl 2-o xo - 2 H - chromene - 3 - carboxylate, researchers have conducted detailed molecular studies using techniques such as X-ray crystallography and molecular dynamics simulations. These studies have provided insights into how specific structural features contribute to its binding affinity for target proteins and its ability to modulate cellular signaling pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-methylpiperidin - 4 - yl 2 - oxo - 2 H - chromene - 3 - carboxylate in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects. Ongoing phase II trials are focused on assessing its therapeutic potential in specific disease indications such as cancer and inflammatory disorders.

In conclusion, 1-methylpip er idin - 4 - yl 2 - oxo - 2 H - chromene - 3 - carboxyla te (CAS No. 633279 - 55 - 7) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As more data becomes available from ongoing clinical trials, it is likely that this compound will play an increasingly important role in the treatment of various diseases.